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Compound of Interest

Compound Name:
3,5-Dimethylmorpholine

hydrochloride

Cat. No.: B1315185 Get Quote

Essential Safety and Handling Guide for 3,5-
Dimethylmorpholine Hydrochloride
This guide provides immediate, essential safety and logistical information for handling 3,5-
Dimethylmorpholine hydrochloride in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures and

proper disposal.

Hazard Identification and Classification
3,5-Dimethylmorpholine hydrochloride is classified with the following hazards:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[1]
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Strict adherence to PPE protocols is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 3,5-Dimethylmorpholine hydrochloride.

Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Elbow-length impervious

gloves are recommended for

prolonged, direct contact.[2]

Suitable materials include butyl

rubber or fluoroelastomer (0.7

mm thickness).[2] Always

check for leaks before use.

Eyes/Face Safety goggles and face shield

Tightly fitting safety goggles

and a face shield are

necessary to protect against

splashes.[2] Standard

eyeglasses are not sufficient.

Body
Chemical-protection suit and

rubber boots

A chemical-resistant suit and

boots are required to prevent

skin contact.[2]

Respiratory Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator, especially

in poorly ventilated areas or

when dust/aerosols may be

generated.[3] For higher

concentrations, a self-

contained breathing apparatus

(SCBA) is necessary.[2]

Engineering Controls
Ventilation: Always handle 3,5-Dimethylmorpholine hydrochloride in a well-ventilated

area, preferably within a chemical fume hood.[1]
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Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[3]

Handling and Storage Protocol
Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly and that

engineering controls are functioning properly.

Dispensing: Avoid creating dust and aerosols during handling.[1] Use appropriate tools for

transferring the solid.

Spill Prevention: Handle with care to prevent spills. Keep containers closed when not in use.

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[1] Do not eat, drink, or smoke in the laboratory.[2]

Storage:

Store in a dry, well-ventilated place.

Keep the container tightly closed.[3]

Store at room temperature.[1]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.[3]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1][3]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention.

[1][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill and Disposal Plan
Spill Response:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains.[1]

Cleanup: For solid spills, sweep up and shovel into a suitable, closed container for disposal

without creating dust.[1] For liquid spills, absorb with an inert material (e.g., sand,

diatomaceous earth) and place in a suitable container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal:
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Dispose of 3,5-Dimethylmorpholine hydrochloride and its containers in accordance with

local, state, and federal regulations.

Contact a licensed professional waste disposal service.[1] Do not dispose of down the drain.

[1][3]

Contaminated packaging should be treated as unused product.[1]

Experimental Workflow
Below is a diagram illustrating the standard workflow for handling 3,5-Dimethylmorpholine
hydrochloride in a laboratory setting.
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Workflow for Handling 3,5-Dimethylmorpholine Hydrochloride

Preparation
- Verify fume hood function

- Assemble all required PPE

Don PPE
- Lab coat
- Gloves

- Goggles & Face Shield
- Respirator (if needed)

Proceed

Chemical Handling
- Weigh/measure in fume hood

- Keep container closed

Proceed

Experimentation
- Conduct experiment in fume hood
- Monitor for any spills or exposure

Proceed

Storage
- Return chemical to designated storage area

- Ensure container is sealed

If not all is used

Decontamination & Waste Disposal
- Decontaminate glassware & surfaces

- Dispose of waste in labeled containers

Proceed

Doff PPE
- Remove gloves first

- Wash hands thoroughly

Proceed

For future use

Click to download full resolution via product page

Caption: Standard operating procedure for handling 3,5-Dimethylmorpholine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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